N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C18H16FN3O3/c1-12-4-2-3-5-15(12)24-11-16(23)20-18-22-21-17(25-18)10-13-6-8-14(19)9-7-13/h2-9H,10-11H2,1H3,(H,20,22,23)
• InChI Key: LARLWFFFAZSQNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(o-tolyloxy)acetamide is a chemical compound that has been extensively studied for its potential application in scientific research. This compound is a member of the oxadiazole family, and it has been shown to possess a range of biochemical and physiological effects that make it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Enzymatic Processes and Liver Toxicity

Research has indicated the role of enzymatic N-hydroxylation and reduction in liver toxicity associated with certain compounds. One study focused on the cytotoxicity of metabolites in rat primary hepatocytes, demonstrating the importance of N-oxidation and hepatic glutathione depletion in liver injury. This highlights the compound's potential involvement in hepatotoxicity mechanisms and the protective role of enzymatic reduction against such toxicity (Ohbuchi et al., 2009).

Molecular Structures and Properties

Studies on the conformation of related compounds have provided insights into the relative orientation of planar fragments within their molecular structures. Such investigations help in understanding the crystal packing and potential interactions, which are essential for designing drugs with optimized efficacy and reduced side effects (Soares-Sobrinho et al., 2018).

Ligand-Protein Interactions

Research on bioactive analogs has shown their ability to interact with proteins, which is crucial for therapeutic applications. For example, certain compounds have been studied for their photovoltaic efficiency and ligand-protein interactions, indicating their potential as photosensitizers in dye-sensitized solar cells and their binding affinities with biological targets (Mary et al., 2020).

Pharmaceutical Development

The synthesis and evaluation of novel compounds for their pharmacological properties, such as anti-inflammatory activity, have been a significant area of research. These studies contribute to the development of new drugs that could potentially treat various diseases with improved safety and efficacy profiles (Sunder & Maleraju, 2013).